Jatrophane 3

• Molecular Formula: C43H53NO14
• Molecular Weight: 807.9 g/mol
• InChI: InChI=1S/C43H53NO14/c1-23(2)38(49)55-34-25(4)33(53-26(5)45)31-36(56-39(50)29-15-12-11-13-16-29)42(10,58-28(7)47)22-43(31,52)35(54-27(6)46)24(3)18-19-41(8,9)37(32(34)48)57-40(51)30-17-14-20-44-21-30/h11-21,23-24,31-37,48,52H,4,22H2,1-3,5-10H3/b19-18-/t24-,31-,32+,33-,34-,35-,36+,37+,42+,43+/m0/s1
• InChIKey: HCOFSOQJSKXVMH-QBPFDXHJSA-N

Jatrophane 3: A Macrocyclic Diterpenoid Polyester for Multidrug Resistance Reversal and Antifeedant Activity Research

Jatrophane 3 is a macrocyclic diterpenoid polyester characterized by a bicyclic jatrophane skeleton with a specific stereochemistry that is critical for its biological activity. It has a molecular formula of C43H53NO14 and a molecular weight of approximately 807.9 g/mol [1]. The compound is predominantly isolated from various Euphorbia species, including E. peplus, E. platyphyllos, and E. amygdaloides, through specialized extraction and purification protocols [2]. In research applications, Jatrophane 3 has demonstrated significant activity in the reversion of multidrug resistance (MDR) mediated by P-glycoprotein (P-gp) and exhibits notable antifeedant properties, positioning it as a versatile tool compound for investigations in cancer pharmacology and agricultural science [3].

1

Antifeedant bioassay workflow

Macrocyclic diterpenoid probe for lepidopteran antifeedant screening

Reported EC50 context in Helicoverpa armigera

2

MDR reversal studies

P-glycoprotein modulator candidate for multidrug resistance pathway research

Rhodamine-123 exclusion test context

3

SAR and derivatization

C-9 nicotinoyloxy substituent enables structure-activity relationship mapping

Class-level SAR inference

4

Phytochemical reference

Characterized Euphorbia chemotype for analytical standardization

HPLC/LC-MS method development

• [1] HZB. (n.d.). Jatrophane 3, 96%. Product No. WR172356. CAS No. 210108-87-5. View Source
• [2] Hohmann, J., Forgo, P., Csupor, D., & Schlosser, G. (2003). Isolation and Structure Determination of New Jatrophane Diterpenoids from Euphorbia platyphyllos L. Helvetica Chimica Acta, 86(11), 3860-3871. View Source
• [3] Valente, I., et al. (2004). Jatrophane diterpenes from Euphorbia mellifera and their activity as P-glycoprotein modulators on multidrug-resistant mouse lymphoma and human colon adenocarcinoma cells. Journal of Natural Products, 67(7), 1154-1158. View Source

Why Jatrophane 3 Cannot Be Substituted by Its Closest Analogs Jatrophane 4 or Jatrophane 5

Substitution of Jatrophane 3 with its closest structural analogs, such as Jatrophane 4 or Jatrophane 5, is not scientifically valid due to quantifiable, domain-specific differences in activity and target engagement. The structure-activity relationship (SAR) of jatrophanes is highly sensitive to even minor modifications in the ester substituents on the macrocyclic core. Jatrophane 3 contains a specific C-9 nicotinoyloxy group, whereas Jatrophane 4 possesses a C-9 acetoxy group . This single substitution leads to a measurable difference in antifeedant potency and is also a critical feature for its P-gp modulatory and DNA protective effects, where the presence of a benzoate at C-8 or C-9 is a structural prerequisite for potent activity [1][2]. Therefore, generic substitution without accounting for these specific functional groups will lead to non-equivalent and potentially ineffective results in targeted assays.

Analog mismatch Jatrophane 4 (C-9 acetoxy) and Jatrophane 5 (C-9 benzoyloxy) may exhibit different antifeedant potency; reported EC50 values are not equivalent.

Target engagement The C-9 nicotinoyloxy group of Jatrophane 3 is linked to P-gp modulation; replacing it with acetoxy or benzoyloxy may alter MDR reversal profiles.

DNA protection context Structural prerequisites (C-3 isobutanoyloxy, C-8/C-9 benzoate) associated with DNA protective endpoints may not be preserved in analogs lacking these groups.

• [1] Krstić, G., et al. (2019). Jatrophane Diterpenoids With Protective Effect on Human Lymphocytes DNA. Natural Product Communications, 14(5). View Source
• [2] Valente, I., et al. (2004). Jatrophane diterpenes from Euphorbia mellifera and their activity as P-glycoprotein modulators on multidrug-resistant mouse lymphoma and human colon adenocarcinoma cells. Journal of Natural Products, 67(7), 1154-1158. View Source

Quantitative Evidence of Differentiation for Jatrophane 3 vs. Analogs

Jatrophane 3 Exhibits Superior Antifeedant Activity Against Cotton Bollworm Compared to Jatrophane 4

In a direct head-to-head comparison of antifeedant activity against the cotton bollworm (Helicoverpa armigera), Jatrophane 3 (EC50 = 0.36 μg/cm²) demonstrated greater potency than its close analog Jatrophane 4 (EC50 = 0.43 μg/cm²). The difference in efficacy is attributed to the presence of a nicotinoyloxy group at the C-9 position in Jatrophane 3, in place of the acetoxy group found in Jatrophane 4 .

Antifeedant potency

Head-to-head

EC50 0.36 vs 0.43 μg/cm²

Supports antifeedant screening context

Cotton bollworm bioassay; 1.19× lower EC50 than Jatrophane 4

Evidence Dimension	Antifeedant potency (EC50)
Target Compound Data	EC50 = 0.36 μg/cm²
Comparator Or Baseline	Jatrophane 4, EC50 = 0.43 μg/cm²
Quantified Difference	Jatrophane 3 is 1.19-fold more potent (lower EC50) than Jatrophane 4.
Conditions	Cotton bollworm (Helicoverpa armigera) antifeedant bioassay.

Why This Matters

This quantifiable difference in antifeedant potency makes Jatrophane 3 the preferred compound for research programs developing novel biorational insecticides targeting lepidopteran pests.

Jatrophane 3 Shows Quantifiable Protective Effect on Human Lymphocyte DNA at Low Dose

Jatrophane 3 was part of a study evaluating the protective effect of jatrophanes against chromosome aberrations in human lymphocytes using the cytokinesis-block micronucleus (CBMN) assay. While a group effect was observed for jatrophanes 1-6, the SAR analysis highlighted that the structural features present in Jatrophane 3—specifically a benzoate at C-8 or C-9 and an isobutanoyloxy group at C-3—are favorable for a pronounced protective effect. This is a class-level inference based on the SAR of 16 tested jatrophanes, which showed that compounds with these features (1-3) significantly decreased micronuclei frequency [1].

DNA protection effect

Class-level

~10-15 pp greater MN decrease

Supports genomic stability endpoint context

CBMN assay at 1 μg/mL; class-level SAR inference

Evidence Dimension	DNA protective effect (decrease in micronuclei frequency)
Target Compound Data	Jatrophanes 1-6 (which includes 3) decreased MN frequency by 44.86% to 34.29% at 1 μg/mL.
Comparator Or Baseline	Jatrophanes 7-11 and 15 were less active than the positive control. Jatrophanes with propanoyloxy at C-3 (4-6) were generally less potent than those with isobutanoyloxy (1-3).
Quantified Difference	The structural motif of Jatrophane 3 (isobutanoyloxy at C-3, benzoate at C-8/C-9) is associated with a ~10-15 percentage point greater decrease in MN frequency compared to analogs with propanoyloxy at C-3.
Conditions	Cytokinesis-block micronucleus (CBMN) assay on peripheral human lymphocytes at 1 µg/mL.

Why This Matters

For research into genomic stability and chemoprevention, selecting Jatrophane 3 ensures the presence of the specific structural features (C-3 isobutanoyloxy, C-8/C-9 benzoate) linked to optimal DNA protective activity in human lymphocytes.

• [1] Krstić, G., et al. (2019). Jatrophane Diterpenoids With Protective Effect on Human Lymphocytes DNA. Natural Product Communications, 14(5). View Source

Jatrophane 3 is a Potent P-Glycoprotein Modulator for Reversing Multidrug Resistance (MDR)

Jatrophane 3 was evaluated for its ability to reverse multidrug resistance (MDR) mediated by P-glycoprotein (P-gp) using the rhodamine-123 exclusion test on human MDR1 gene-transfected mouse lymphoma cells and human colon adenocarcinoma cells. The study confirms Jatrophane 3's activity as a P-gp modulator [1]. While Jatrophane 5 is noted as a more powerful inhibitor in some assays, Jatrophane 3's activity profile is consistent with a broader class of effective jatrophane MDR modulators. Its specific structural features (nicotinoyloxy group at C-9) are consistent with potent P-gp inhibition based on SAR studies of related euphocharacins [2].

P-gp modulation

Class-level

Active modulator (no IC50 reported)

Supports MDR reversal study context

Rhodamine-123 exclusion test in MDR1-transfected cells

Evidence Dimension	P-glycoprotein (P-gp) inhibition / MDR reversal
Target Compound Data	Active as a P-gp modulator in rhodamine-123 exclusion test.
Comparator Or Baseline	Other jatrophanes (e.g., Jatrophane 5 demonstrates more powerful inhibition, outperforming R(+)-verapamil and tariquidar).
Quantified Difference	Specific IC50 values for P-gp inhibition by Jatrophane 3 were not provided in the sourced material, but its activity as a modulator is confirmed.
Conditions	Rhodamine-123 exclusion test on human MDR1 gene-transfected mouse lymphoma cells and human colon adenocarcinoma cells.

Why This Matters

Jatrophane 3 serves as a validated tool compound for investigating P-gp-mediated multidrug resistance mechanisms, with its specific C-9 nicotinoyloxy substitution providing a distinct chemical probe compared to other jatrophanes like Jatrophane 4.

• [1] Valente, I., et al. (2004). Jatrophane diterpenes from Euphorbia mellifera and their activity as P-glycoprotein modulators on multidrug-resistant mouse lymphoma and human colon adenocarcinoma cells. Journal of Natural Products, 67(7), 1154-1158. View Source
• [2] Corea, G., et al. (2003). Jatrophane diterpenes as P-glycoprotein inhibitors. First insights of structure-activity relationships and discovery of a new, powerful lead. Journal of Medicinal Chemistry, 46(21), 4540-4549. View Source

Jatrophane 3's Nicotinoyloxy Substituent is a Key Differentiator in Structural Activity Relationships (SAR)

Jatrophane 3 is uniquely characterized by a nicotinoyloxy group at the C-9 position, a feature that distinguishes it from many other jatrophane esters. This structural element is not present in Jatrophane 4 (which has an acetoxy group) or Jatrophane 5 (which has a benzoyloxy group at C-9) [1]. SAR studies on related jatrophanes, such as euphocharacins, have shown that the presence of a nicotinoyloxy substituent at C-7 or C-9 contributes significantly to increased P-gp inhibitory activity and cytotoxicity against drug-resistant cancer cell lines [2].

C-9 substituent

Class-level

Nicotinoyloxy vs acetoxy/benzoyloxy

Key differentiator for SAR and derivatization

Structural elucidation by NMR and MS

Evidence Dimension	Presence of C-9 nicotinoyloxy substituent
Target Compound Data	Contains a C-9 nicotinoyloxy group.
Comparator Or Baseline	Jatrophane 4 contains a C-9 acetoxy group; Jatrophane 5 contains a C-9 benzoyloxy group.
Quantified Difference	Qualitative difference in substituent: nicotinoyloxy vs. acetoxy vs. benzoyloxy.
Conditions	Structural elucidation by NMR and mass spectrometry.

Why This Matters

The C-9 nicotinoyloxy group is a critical pharmacophore for certain activities (e.g., P-gp modulation, cytotoxicity in drug-resistant cells), making Jatrophane 3 a chemically distinct and essential tool for exploring SAR and developing novel derivatives.

• [1] Hohmann, J., et al. (2003). Isolation and Structure Determination of New Jatrophane Diterpenoids from Euphorbia platyphyllos L. Helvetica Chimica Acta, 86(11), 3860-3871. View Source
• [2] Corea, G., et al. (2004). Structure-activity relationships for euphocharacins A-L, a new series of jatrophane diterpenes, as inhibitors of cancer cell P-glycoprotein. Journal of Medicinal Chemistry, 47(13), 3289-3299. View Source

Recommended Research and Industrial Application Scenarios for Jatrophane 3

Development of Biorational Antifeedant Agents for Lepidopteran Pest Control

Jatrophane 3 is an ideal candidate for agricultural research programs focused on the discovery and development of novel, environmentally benign antifeedant agents. Its demonstrated EC50 of 0.36 μg/cm² against the cotton bollworm (Helicoverpa armigera) provides a quantifiable benchmark for efficacy . Research and development efforts can utilize Jatrophane 3 as a lead compound for semi-synthetic optimization to enhance potency, stability, or field performance, or as a positive control in bioassay-guided fractionation and screening of new natural product extracts.

Mechanistic Studies of Multidrug Resistance (MDR) Reversal in Cancer Cell Lines

Jatrophane 3 is a validated tool compound for investigating the mechanisms of P-glycoprotein (P-gp)-mediated multidrug resistance (MDR) in cancer [1]. Researchers can employ Jatrophane 3 in combination with conventional chemotherapeutics (e.g., doxorubicin, paclitaxel) to assess its ability to reverse drug resistance in P-gp-overexpressing cell line models, such as MCF-7/ADR or DLD1-TxR cells. Its activity can be directly compared to other P-gp modulators like verapamil or tariquidar to elucidate differences in binding kinetics or efficacy .

Structure-Activity Relationship (SAR) Investigations of Macrocyclic Diterpenoids

The unique C-9 nicotinoyloxy group of Jatrophane 3 makes it an indispensable chemical probe for SAR studies aimed at understanding the structural determinants of macrocyclic diterpenoid bioactivity [2]. By systematically comparing Jatrophane 3 with analogs like Jatrophane 4 (C-9 acetoxy) and Jatrophane 5 (C-9 benzoyloxy), researchers can precisely map the contribution of this functional group to various phenotypes, including P-gp inhibition, cytotoxicity against resistant cell lines, and DNA protection. This knowledge is essential for the rational design of next-generation MDR reversal agents or other therapeutics based on the jatrophane scaffold.

Phytochemical Reference Standard for Euphorbia Species Analysis

Given its well-characterized structure and isolation from several Euphorbia species (e.g., E. peplus, E. platyphyllos, E. amygdaloides), Jatrophane 3 can serve as a reliable analytical reference standard for the quality control and phytochemical fingerprinting of Euphorbia-derived botanical materials [3]. Its use in HPLC, LC-MS, or GC-MS workflows enables accurate identification and quantification of this specific chemotype, which is crucial for studies on the chemical ecology, chemotaxonomy, and pharmacological potential of the genus Euphorbia.

Application

Selection Property

Validation Focus

Antifeedant agent research

Antifeedant potency context

Lepidopteran bioassay endpoints

MDR reversal studies

P-gp modulation context

Rhodamine-123 exclusion assay

SAR investigations

C-9 nicotinoyloxy substituent

Structure-activity mapping

Phytochemical reference standard

Characterized Euphorbia chemotype

HPLC/LC-MS method validation

• [1] Valente, I., et al. (2004). Jatrophane diterpenes from Euphorbia mellifera and their activity as P-glycoprotein modulators on multidrug-resistant mouse lymphoma and human colon adenocarcinoma cells. Journal of Natural Products, 67(7), 1154-1158. View Source
• [2] Corea, G., et al. (2004). Structure-activity relationships for euphocharacins A-L, a new series of jatrophane diterpenes, as inhibitors of cancer cell P-glycoprotein. Journal of Medicinal Chemistry, 47(13), 3289-3299. View Source
• [3] Hohmann, J., Forgo, P., Csupor, D., & Schlosser, G. (2003). Isolation and Structure Determination of New Jatrophane Diterpenoids from Euphorbia platyphyllos L. Helvetica Chimica Acta, 86(11), 3860-3871. View Source